Cas no 1268522-37-7 (2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol)

• Product Name: 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol
• CAS No: 1268522-37-7
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6160403
• PubChem ID: 6560235
• Update Time: 2025-10-30

2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1268522-37-7
• EN300-6498443
• 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol
• rac-2-[(2r,5s)-2,5-dimethylpiperazin-1-yl]ethan-1-ol

• Inchi： 1S/C8H18N2O/c1-7-6-10(3-4-11)8(2)5-9-7/h7-9,11H,3-6H2,1-2H3/t7-,8+/m1/s1
• InChI Key： DEMJSCKEDLLJBK-SFYZADRCSA-N
• SMILES： OCCN1C[C@@H](C)NC[C@@H]1C

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol

Introduction to 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol (CAS No. 1268522-37-7)

2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol, also known by its CAS number 1268522-37-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol consists of a piperazine ring substituted with two methyl groups at the 2 and 5 positions, and an ethanol group attached to the piperazine ring. The chirality of this compound is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties. The (S) and (R) configurations at the 2 and 5 positions are essential for its specific interactions with biological targets.

Recent studies have highlighted the potential of 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. By influencing these systems, 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These effects make it a promising candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This compound is well-absorbed orally and has good bioavailability. Its stability in physiological conditions ensures that it remains active in the body for an extended period. These characteristics are essential for developing effective oral medications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Phase II trials are focused on assessing its therapeutic benefits in specific patient populations. These trials are expected to provide more detailed insights into the potential uses of this compound in clinical settings.

Beyond its therapeutic applications, 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol has also been explored as a tool in chemical biology research. Its ability to selectively interact with specific protein targets makes it useful for studying protein function and signaling pathways. This application has led to new discoveries in understanding disease mechanisms and identifying novel drug targets.

In conclusion, 2-[(2S,5R)-2,5-Dimethylpiperazin-1-yl]ethanol (CAS No. 1268522-37-7) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it a valuable asset in the development of new drugs and therapies. Ongoing research and clinical trials will continue to uncover new possibilities for this promising compound.